Cas no 2876-24-6 (Phenazine, 1-nitro-)

• Product Name: Phenazine, 1-nitro-
• CAS No: 2876-24-6
• MF: C₁₂H₇N₃O₂
• MW: 225.202882051468
• CID: 288465
• PubChem ID: 160658
• Update Time: 2025-04-19

Phenazine, 1-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenazine, 1-nitro-
• 1-Nitrophenazine
• AKOS040764612
• nitrophenazine
• UNII-FDA3BAA5PU
• BEDXVQSNPCSGHA-UHFFFAOYSA-
• InChI=1/C12H7N3O2/c16-15(17)11-7-3-6-10-12(11)14-9-5-2-1-4-8(9)13-10/h1-7H
• 2876-24-6
• FDA3BAA5PU
• CCRIS 3014
• DTXSID70182943
• SCHEMBL8477858

• Inchi： 1S/C12H7N3O2/c16-15(17)11-7-3-6-10-12(11)14-9-5-2-1-4-8(9)13-10/h1-7H
• InChI Key： BEDXVQSNPCSGHA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2C1=NC1C=CC=CC=1N=2)=O

Computed Properties

• Exact Mass: 225.05391
• Monoisotopic Mass: 225.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.444
• Boiling Point: 436°Cat760mmHg
• Flash Point: 217.5°C
• Refractive Index: 1.767
• PSA: 68.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines